Cas no 1270138-40-3 (NIS-189)

NIS-189 structure
NIS-189 structure
Product Name:NIS-189
CAS No:1270138-40-3
Molecular Formula:C22H30N4O
Molecular Weight:366.4998
MDL:MFCD26959792
CID:1066552

NIS-189 Properties

Names and Identifiers

    • NSI-189
    • (4-benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone (NSI-189)
    • (4-benzylpiperazin-1-yl)-[2-(3-methylbutylamino)pyridin-3-yl]methanone
    • UNII-YVE9U408ZL
    • MDL: MFCD26959792
    • InChIKey: DYTOQURYRYYNOR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C22H30N4O/c1-18(2)10-12-24-21-20(9-6-11-23-21)22(27)26-15-13-25(14-16-26)17-19-7-4-3-5-8-19/h3-9,11,18H,10,12-17H2,1-2H3,(H,23,24)
    • SMILES: O=C(N1CCN(CC2=CC=CC=C2)CC1)C3=CC=CN=C3NCCC(C)C

Computed Properties

  • Exact Mass: 366.24200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 8
  • Heavy Atom Count: 27

Experimental Properties

  • LogP: 3.44640
  • PSA: 48.47000
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),

NIS-189 Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000X0J-5mg
Methanone, [2-[(3-methylbutyl)amino]-3-pyridinyl][4-(phenylmethyl)-1-piperazinyl]-
1270138-40-3 99%(HPLC)
5mg
$45.00
A2B Chem LLC
AA41987-5mg
(4-Benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone
1270138-40-3 99%(HPLC)
5mg
$30.00
Aaron
AR000X8V-1g
Methanone, [2-[(3-methylbutyl)amino]-3-pyridinyl][4-(phenylmethyl)-1-piperazinyl]-
1270138-40-3 99%
1g
$18.00
abcr
AB449899-250 mg
(4-Benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone; .
1270138-40-3
250MG
€126.60 2023-07-18
Advanced ChemBlocks
O33964-5MG
NSI-189
1270138-40-3 98%
5MG
$35 2023-04-13
Ambeed
A166690-25mg
(4-Benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone
1270138-40-3 98+%
25mg
$5.0 2024-06-02
Chemenu
CM169983-1g
(4-Benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone
1270138-40-3 98%
1g
$561 2021-08-05
DC Chemicals
DC7165-100 mg
NSI-189
1270138-40-3 >98%
100mg
$450.0 2022-02-28
Key Organics Ltd
AS-19608-1G
(4-Benzylpiperazin-1-yl)-[2-(3-methylbutylamino)pyridin-3-yl]methanone
1270138-40-3 >97%
1g
£253.00 2023-09-08
LKT Labs
N7332-1 mg
NSI-189
1270138-40-3 ≥99%
1mg
$69.00 2023-07-10

NIS-189 Suppliers

WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:1270138-40-3)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
SHANG HAI YUAN XI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1270138-40-3)
MR./MRS.:LI JING LI
Phone:13564518121
Email:caokunli@163.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1270138-40-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1270138-40-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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